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Compound of Interest

Compound Name: Dichloralphenazone

Cat. No.: B1670458 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and regulatory compliance.

Dichloralphenazone, a Schedule IV controlled substance, requires stringent disposal

procedures to prevent environmental contamination and misuse. This guide provides essential

safety and logistical information, including detailed operational and disposal plans, to ensure

the safe handling of dichloralphenazone waste.

Regulatory Framework for Dichloralphenazone
Disposal
Dichloralphenazone is regulated by the U.S. Drug Enforcement Administration (DEA) as a

Schedule IV controlled substance.[1] This classification mandates that its disposal must adhere

to the regulations outlined in Title 21 Code of Federal Regulations (CFR) Part 1317.[2][3] The

primary requirement is that the substance be rendered "non-retrievable," meaning it cannot be

transformed back into a usable form.[4][5][6][7][8]

There are two primary compliant methods for the disposal of dichloralphenazone by DEA

registrants:

On-site Destruction: The substance is destroyed at the registrant's location in a manner that

renders it non-retrievable. This process must be witnessed by at least two authorized

employees, and a DEA Form 41 must be completed to document the destruction.[2][9][10]

[11][12]
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Transfer to a DEA-Registered Reverse Distributor: The substance is transferred to a

company authorized by the DEA to handle and dispose of controlled substances. This

process also requires meticulous record-keeping.[6][13]

On-Site Dichloralphenazone Disposal Protocol
For laboratories equipped to handle chemical waste, on-site destruction is a viable option.

Dichloralphenazone is a complex of chloral hydrate and antipyrine.[1][14] The following

protocol is designed to chemically degrade both components.

Important Safety Precautions:

Always wear appropriate Personal Protective Equipment (PPE), including safety goggles, a

lab coat, and chemical-resistant gloves.

Perform this procedure in a well-ventilated fume hood.

Have spill control materials readily available.

Be aware of the hazards of all chemicals used in the procedure.

Materials and Reagents:
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Material/Reagent Purpose

Dichloralphenazone waste The substance to be destroyed

10 M Sodium Hydroxide (NaOH) solution To induce basic hydrolysis of chloral hydrate

Activated Carbon To adsorb organic residues

Water (H₂O) For dilution and rinsing

Glass beaker (appropriate size) Reaction vessel

Stir bar and stir plate For mixing

pH paper or pH meter To monitor the acidity/alkalinity of the solution

Sealable waste container For final disposal of the treated waste

DEA Form 41 To document the destruction

Experimental Protocol:

Preparation:

Quantify the amount of dichloralphenazone waste to be destroyed and record it.

Prepare a 10 M solution of sodium hydroxide. Caution: NaOH is corrosive.

Destruction Procedure:

Place the dichloralphenazone waste into a glass beaker inside a fume hood.

Slowly add the 10 M NaOH solution to the beaker while stirring. A general guideline is to

use a 2:1 molar ratio of NaOH to chloral hydrate. Chloral hydrate decomposes in basic

conditions to form chloroform and formic acid.[3][9][15]

Continue stirring the mixture for at least 24 hours to ensure complete degradation of the

chloral hydrate component.

Verify that the pH of the solution is greater than 12.
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Add activated carbon to the mixture (approximately 10g of carbon per 1g of the initial

substance) to adsorb the antipyrine and any organic degradation byproducts.[16]

Continue stirring the slurry for an additional 24 hours.

Final Disposal:

The resulting mixture can be disposed of as hazardous waste through your institution's

environmental health and safety office.

Package the treated waste in a sealed and clearly labeled container.

Documentation:

Complete the DEA Form 41, detailing the substance destroyed, the date, the method of

destruction, and the signatures of two witnesses.[11][12]

Retain a copy of the completed form for your records for a minimum of two years.

Logical Workflow for Dichloralphenazone Disposal
The decision-making process for the proper disposal of dichloralphenazone can be visualized

as follows:
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Dichloralphenazone Disposal Workflow
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By adhering to these procedures, research and development professionals can ensure the safe

and compliant disposal of dichloralphenazone, thereby protecting both their laboratory

environment and the wider community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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